![molecular formula C20H22O6 B1196372 5-O-Methylhierochin D](/img/structure/B1196372.png)
5-O-Methylhierochin D
Overview
Description
5-O-Methylhierochin D is a natural product found in Euonymus alatus, Schisandra lancifolia, and other organisms with data available.
Scientific Research Applications
Epigenetic Control and DNA Methylation
Understanding DNA Methyltransferases (DNMTs)
DNMTs are crucial enzymes in the epigenetic control of gene expression, playing significant roles in cancer development and progression. Studies have identified potent non-nucleoside DNMT inhibitors, suggesting a pathway for cancer therapy by targeting these enzymes (Valente et al., 2014).
Methylation and Cancer Stem Cells
Research into the methylation of the DPYD promoter as an alternative mechanism for dihydropyrimidine dehydrogenase deficiency highlights the complexity of epigenetic regulation in cancer. Such deficiencies are associated with adverse reactions to cancer treatment, demonstrating the potential for personalized medicine based on epigenetic markers (Ezzeldin et al., 2005).
Mechanisms of DNA Methylation Inhibition
Zebularine and DNMT Inhibition
Zebularine is identified as a potent inhibitor of DNMTs, acting by stabilizing DNMT binding to DNA, thus hindering methylation. This mechanism could inform the development of novel treatments targeting epigenetic modifications in diseases, including cancer (Champion et al., 2010).
Bioinspired Methylating Agents
The development of bioinspired methylating agents for precise modification of molecules, including pharmaceuticals, underlines the importance of methyl groups in biological molecules. Such advancements could have implications for the synthesis of research chemicals and therapeutic agents (Wang et al., 2020).
Epigenetic Changes and Cancer Therapy
DNA Methylation and Chemotherapy
Studies have explored the role of DNMT inhibitors in enhancing the effects of chemotherapeutic agents, suggesting a synergistic approach to cancer treatment. This highlights the potential for epigenetic therapies to improve outcomes in colorectal cancer and possibly other cancers (Flis et al., 2014).
Properties
IUPAC Name |
4-[3-(hydroxymethyl)-5-(3-hydroxyprop-1-enyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2-methoxyphenol | |
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InChI |
InChI=1S/C20H22O6/c1-24-17-10-13(5-6-16(17)23)19-15(11-22)14-8-12(4-3-7-21)9-18(25-2)20(14)26-19/h3-6,8-10,15,19,21-23H,7,11H2,1-2H3 | |
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InChI Key |
KUSXBOZNRPQEON-UHFFFAOYSA-N | |
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Canonical SMILES |
COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C=C3)O)OC)C=CCO | |
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Molecular Formula |
C20H22O6 | |
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DSSTOX Substance ID |
DTXSID301311390 | |
Record name | Dehydrodiconiferyl alcohol | |
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Molecular Weight |
358.4 g/mol | |
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CAS No. |
4263-87-0 | |
Record name | Dehydrodiconiferyl alcohol | |
Source | CAS Common Chemistry | |
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Record name | Dehydrodiconiferyl alcohol | |
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